Cas no 1170909-72-4 (1-(2-Methyl-5-nitrophenyl)biguanide Hydrochloride)

• Product Name: 1-(2-Methyl-5-nitrophenyl)biguanide Hydrochloride
• CAS No: 1170909-72-4
• MF: C₉H₁₃ClN₆O₂
• MW: 272.691519498825
• CID: 1210532
• PubChem ID: 2737501
• Update Time: 2025-08-05

1-(2-Methyl-5-nitrophenyl)biguanide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(diaminomethylene)-2-(2-methyl-5-nitrophenyl)guanidine Hydrochl Oride (1:1)
• 1-(diaminomethylidene)-2-(2-methyl-5-nitrophenyl)guanidine;hydrochloride
• 1170909-72-4
• 1-(2-Methyl-5-nitrophenyl)biguanide HCl
• Imidodicarbonimidic diamide, N-(2-methyl-5-nitrophenyl)-, hydrochloride (1:1)
• 1-(2-Methyl-5-nitrophenyl)biguanidehydrochloride
• N-(diaminomethylidene)-N''-(2-methyl-5-nitrophenyl)guanidine hydrochloride
• MFCD03788277
• PS-10398
• AKOS027384530
• 1-(2-Methyl-5-nitrophenyl)biguanide hydrochloride
• 1-carbamimidamido-N-(2-methyl-5-nitrophenyl)methanimidamide hydrochloride
• 1-(2-Methyl-5-nitrophenyl)biguanide, HCl
• 1-(2-Methyl-5-nitrophenyl)biguanide Hydrochloride

• Inchi： 1S/C9H12N6O2.ClH/c1-5-2-3-6(15(16)17)4-7(5)13-9(12)14-8(10)11;/h2-4H,1H3,(H6,10,11,12,13,14);1H
• InChI Key： VOLWNOLNZSHCIM-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=CC(C)=C(C=1)/N=C(\N)/N=C(\N)/N)=O

Computed Properties

• Exact Mass: 272.0788514g/mol
• Monoisotopic Mass: 272.0788514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149Ų

1-(2-Methyl-5-nitrophenyl)biguanide Hydrochloride Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 1-(2-Methyl-5-nitrophenyl)biguanide Hydrochloride

1-(2-Methyl-5-nitrophenyl)biguanide Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1170909-72-4, commonly referred to as 1-(2-Methyl-5-nitrophenyl)biguanide Hydrochloride, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound is a derivative of biguanide, a class of organic compounds known for their versatile reactivity and biological activity. The presence of the 2-methyl-5-nitrophenyl group introduces additional functionality, making this compound particularly interesting for researchers exploring novel materials and therapeutic agents.

Recent studies have highlighted the importance of biguanide derivatives in drug discovery, especially in the context of anti-diabetic medications. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability, which are critical factors in pharmaceutical formulations. Researchers have demonstrated that 1-(2-Methyl-5-nitrophenyl)biguanide Hydrochloride exhibits promising anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic diseases such as diabetes and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. The introduction of the nitrophenyl group plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its reactivity and bioavailability. Advanced spectroscopic techniques, such as NMR and IR, have been employed to confirm the structure and purity of the compound, ensuring its reliability for further studies.

In terms of applications, 1-(2-Methyl-5-nitrophenyl)biguanide Hydrochloride has shown potential in the development of advanced materials for energy storage systems. Its ability to act as a precursor for conducting polymers has been explored in recent research, paving the way for its use in next-generation batteries and supercapacitors. Furthermore, its compatibility with green chemistry principles makes it an eco-friendly alternative to traditional synthetic routes.

Recent breakthroughs in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular docking studies have revealed that 1-(2-Methyl-5-nitrophenyl)biguanide Hydrochloride has a high binding affinity for key enzymes involved in metabolic pathways, suggesting its potential as a lead compound for drug development. These findings have been corroborated by in vitro experiments, which demonstrate its efficacy in inhibiting enzyme activity without causing significant cytotoxicity.

The integration of experimental and computational approaches has significantly advanced our understanding of this compound's behavior at the molecular level. Researchers are now exploring its potential as a radiosensitizer in cancer therapy, leveraging its ability to enhance the effectiveness of radiation treatments while minimizing side effects. This dual functionality underscores the versatility of 1-(2-Methyl-5-nitrophenyl)biguanide Hydrochloride as a multifaceted chemical entity with applications across diverse domains.

In conclusion, 1-(2-Methyl-5-nitrophenyl)biguanide Hydrochloride (CAS No. 1170909-72-4) represents a promising compound with wide-ranging applications in medicine, materials science, and energy technology. Its unique chemical structure, combined with cutting-edge research findings, positions it as a key player in advancing scientific innovation. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to make significant contributions to various industries in the coming years.